ZINC CHROMATE

• CAS No.: 13530-65-9
• Product Name: ZINC CHROMATE
• Molecular Formula: ZnCrO4; CrO4Zn
• Molecular Weight: 181.4 g/mol
• IUPAC Name: zinc;dioxido(dioxo)chromium
• Standard InChI: InChI=1S/Cr.4O.Zn/q;;;2*-1;+2
• Standard InChIKey: NDKWCCLKSWNDBG-UHFFFAOYSA-N
• SMILES: [O-][Cr](=O)(=O)[O-].[Zn+2]
• Canonical SMILES: [O-][Cr](=O)(=O)[O-].[Zn+2]
• Colorform: Yellow prisms; Lemon yellow powde
• Density: 3.43 at 68 °F (USCG, 1999); 3.40 g/cu cm; 3.4 g/cm³
• Melting Point: 316 °C
• Physical Description: Zinc chromate is an odorless yellow solid. Sinks in water. (USCG, 1999); Liquid; OtherSolid; YELLOW CRYSTALLINE POWDER.
• Description: Zinc Chromate is a yellowish, crystalline, inorganic compound that emits toxic chromium fumes upon heating. Zinc chromate is highly corrosive and is a strong oxidizing agent. This substance is used as a corrosion inhibitor, metal conditioner and is used in paints, varnishes and oil colors. Zinc chromate primarily affects the lungs causing shortness of breath, bronchitis, pneumonia and asthma but can also affect the gastrointestinal tract, liver, kidneys and immune system. This substance is a known human carcinogen and is associated with an increased risk of developing lung cancer and cancer of the sinonasal cavity. (NCI05); Zinc chromate is an odorless yellow solid. Sinks in water. (USCG, 1999)
• Solubility: Sparingly soluble in water; 3.08 g/100 g water; Soluble in acid, liquid ammonia; insoluble in acetone; Dissolves readily in acids; Solubility in water: none
• Synonyms: zinc chromate; zinc chromate (H2Cr2O7), Zn salt (1:1); zinc chromate (H2Cr2O7), Zn salt (1:1), trihydrate; zinc chromate (Zn2(CrO4)O), monohydrate
• PubChem Compound: 26089
• Last Modified: Nov 11 2021